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Quantitative Efficacy Data Summary

The table below summarizes the key efficacy findings for sarelaner against Ctenocephalides felis and

Ornithodoros turicata.

. . Efficacy .
Parasite Study Type Dosel/Concentration Key Metrics
Outcome

Ctenocephalides In vitro blood LC80: 0.3 pg/mL [1] Killed adult LC80 of 0.3

felis (Cat Flea) feeding assay fleas pg/mL
[1]
5 laboratory Minimum 2 mg/kg Treatment & 99.8-100%
studies on (single oral dose) [2] [3] control of efficacy from Day
dogs [2] [3] infestations 1 to Day 35 [2] [3]
Laboratory 2 mg/kg [4] Speed of kill >98% kill rate
study on dogs within 8 hours of
[4] re-infestation for

28 days [4]
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. . Efficacy .
Parasite Study Type DoselConcentration Key Metrics
Outcome
Ornithodoros In vitro LC100: 0.003 pg/mL [1] Killed ticks LC100 of 0.003
turicata (Soft Tick) ingestion pg/mL

assay [1]

Detailed Experimental Protocols

The high efficacy of sarolaner was confirmed through standardized in vitro and in vivo experimental

models.

In Vitro Assay Protocols

The initial discovery and potency screening of sarolaner were conducted through the following in vitro

assays [1]:

e *Ctenocephalides felis* In Vitro Blood Feeding Assay: Adult cat fleas were fed citrated bovine blood
containing serial dilutions of sarolaner through a synthetic membrane. The mortality of the fleas was
assessed, and the concentration required to kill 80% of the population (LC80) was calculated. For
sarolaner, the LC80 was determined to be 0.3 pg/mL [1].

e *QOrnithodoros turicata* In Vitro Ingestion Assay: Nymphs of the soft tick Ornithodoros turicata were
allowed to ingest a defined volume of a solution containing sarolaner. The mortality of the ticks was
recorded, and the concentration lethal to 100% of the population (LC100) was determined. Sarolaner
achieved an LC100 of 0.003 pg/mL in this assay [1].

A head-to-head comparative in vitro assay indicated that sarolaner demonstrated superior potency against

both fleas and ticks compared to afoxolaner and fluralaner [1].

In Vivo Dog Study Protocol

The efficacy of a single oral dose of sarolaner (Simparica) for the treatment and control of fleas on dogs was

confirmed in five definitive laboratory studies [2] [3].

e Animals: The studies used purpose-bred adult Beagles and/or mixed-breed dogs [2].
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¢ Infestation: Dogs were infested with approximately 100 unfed adult Ctenocephalides felis fleas prior
to treatment and then at weekly intervals post-treatment. One study also used a known insecticide-
tolerant flea strain (KS1), and another used dog fleas (Ctenocephalides canis) [2].

¢ Treatment: On Day 0, dogs were randomly allocated to receive an oral placebo or a sarolaner tablet
providing a minimum dose of 2 mglkg [2] [3].

e Assessment: Comb counts were conducted to determine the number of viable fleas at 24 hours after
treatment and after each subsequent weekly infestation for 35 days [2].

Mechanism of Action and Experimental Workflow

Sarolaner's efficacy stems from its specific action on the arthropod nervous system, which can be visualized

in the following pathway and workflow diagrams.
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Click to download full resolution via product page

Diagram 1: Sarolaner's molecular mechanism targets specific insect neurotransmitter receptors, leading to

rapid parasite elimination.
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Diagram 2: The key stages of sarolaner's discovery and development process, from initial screening to

candidate selection.

Based on the available data, sarolaner is a highly effective ectoparasiticide. For a comprehensive view,

further research may focus on its efficacy in field conditions and its long-term impact on parasite

populations.

Need Custom Synthesis?
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To cite this document: Smolecule. [sarolaner efficacy against Ctenocephalides felis Ornithodoros
turicata]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b542504#sarolaner-efficacy-against-ctenocephalides-felis-

ornithodoros-turicata]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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